Cas no 1967003-07-1 (3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine)
3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrazine, 3-(4-fluorophenyl)-4,5,6,7-tetrahydro-
- 3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine
-
- MDL: MFCD31421043
- Inchi: 1S/C12H12FN3/c13-10-3-1-9(2-4-10)11-7-15-16-6-5-14-8-12(11)16/h1-4,7,14H,5-6,8H2
- InChI Key: UIFJZWMTHSXOPE-UHFFFAOYSA-N
- SMILES: C12=C(C3=CC=C(F)C=C3)C=NN1CCNC2
3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-301671-0.05g |
3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine |
1967003-07-1 | 0.05g |
$816.0 | 2023-09-06 | ||
| Enamine | EN300-301671-0.1g |
3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine |
1967003-07-1 | 0.1g |
$855.0 | 2023-09-06 | ||
| Enamine | EN300-301671-0.25g |
3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine |
1967003-07-1 | 0.25g |
$893.0 | 2023-09-06 | ||
| Enamine | EN300-301671-0.5g |
3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine |
1967003-07-1 | 0.5g |
$933.0 | 2023-09-06 | ||
| Enamine | EN300-301671-1.0g |
3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine |
1967003-07-1 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-301671-2.5g |
3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine |
1967003-07-1 | 2.5g |
$1903.0 | 2023-09-06 | ||
| Enamine | EN300-301671-5.0g |
3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine |
1967003-07-1 | 5.0g |
$2816.0 | 2023-02-26 | ||
| Enamine | EN300-301671-10.0g |
3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine |
1967003-07-1 | 10.0g |
$4176.0 | 2023-02-26 | ||
| Enamine | EN300-301671-1g |
3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine |
1967003-07-1 | 1g |
$971.0 | 2023-09-06 | ||
| Enamine | EN300-301671-5g |
3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine |
1967003-07-1 | 5g |
$2816.0 | 2023-09-06 |
3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine
Exploring 3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 1967003-07-1): A Versatile Heterocyclic Compound in Modern Research
The compound 3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 1967003-07-1) has garnered significant attention in pharmaceutical and materials science due to its unique heterocyclic structure. As a fluorinated pyrazolo-pyrazine derivative, it combines the bioactive properties of both pyrazole and pyrazine rings, making it a promising candidate for drug discovery and functional material development. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the rising demand for targeted therapies in oncology and inflammatory diseases.
Recent studies highlight the compound's role in structure-activity relationship (SAR) optimization, especially in modulating selectivity profiles for specific biological targets. Its 4-fluorophenyl moiety enhances metabolic stability—a critical factor addressed in 2024 drug design trends. This aligns with growing Google searches for "fluorine in medicinal chemistry" and "improving drug half-life," reflecting industry priorities. The pyrazolo[1,5-a]pyrazine core also exhibits π-stacking capabilities, relevant to organic electronics applications, another trending topic in SciFinder and Reaxys queries.
Synthetic routes to CAS 1967003-07-1 often involve Pd-catalyzed cross-coupling or cyclization strategies, as discussed in recent ACS Journal publications. Analytical characterization typically employs LC-MS purity verification (≥98%) and X-ray crystallography—techniques frequently searched alongside "heterocyclic compound analysis." Notably, the compound's logP value (predicted 2.8) positions it favorably within Lipinski's rule of five, addressing common researcher concerns about "drug-like properties."
Beyond pharmaceuticals, this molecule's fluorescence properties have sparked interest in bioimaging probes development. Patent analyses reveal its incorporation in OLED materials, coinciding with increased searches for "small molecule emitters." However, handling requires standard laboratory safety protocols—nitrogen glove boxes for air-sensitive steps—an aspect emphasized in EHS training modules worldwide.
As the scientific community explores AI-assisted molecular design (a top 2024 search term), 3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine serves as a valuable case study for machine learning-based property prediction. Its balanced solubility-permeability profile also makes it a reference compound in BBB penetration studies—addressing frequent PubMed queries on "CNS drug delivery." With ongoing investigations into its catalytic applications and polymorphism behavior, this compound exemplifies the interdisciplinary potential of modern heterocyclic chemistry.
1967003-07-1 (3-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)